Cas no 175137-38-9 (Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate)
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure incorporates both a 4-fluorophenyl group and a trifluoromethyl substituent, enhancing its reactivity and potential as a versatile intermediate. The ethyl carboxylate moiety further improves solubility and facilitates downstream functionalization. This compound is particularly valued for its role in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its electron-withdrawing properties and stability under various reaction conditions. Its well-defined synthetic pathway and high purity make it a reliable choice for advanced chemical applications.
175137-38-9 structure
Product Name:Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate
CAS No:175137-38-9
MF:C13H10F4N2O2
MW:302.224317073822
MDL:MFCD00173869
CID:135437
PubChem ID:329815938
Update Time:2025-08-05
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- ethyl 1-(4-fluorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylate
- Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-
- Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-pyrazole-4-carboxylate
- Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate
- ethyl 5-(trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate
- 1-(4-fluoro-phenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- BUTTPARK 85\18-100
- Ethyl2-(4-Fluorophenyl)-3-(
- Ethyl2-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate95%
- Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate 95%
- Ethyl 5-(trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate, AldrichCPR
- FT-0625867
- WTDWKMYSOQGLIX-UHFFFAOYSA-N
- PS-7123
- 175137-38-9
- DTXSID20371901
- 1H-Pyrazole-4-carboxylic acid, 1-(4-fluorophenyl)-5-(trifluoromethyl)-, ethyl ester
- MFCD00173869
- CS-0316409
- SCHEMBL1194642
- Ethyl2-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate
- AKOS009165361
- DB-044054
- Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate
-
- MDL： MFCD00173869
- Inchi： 1S/C13H10F4N2O2/c1-2-21-12(20)10-7-18-19(11(10)13(15,16)17)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
- InChI Key： WTDWKMYSOQGLIX-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)F)(F)F
Computed Properties
- Exact Mass: 302.06800
- Monoisotopic Mass: 302.06784021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Color/Form: Not determined
- Boiling Point: 140 °C
- PSA: 44.12000
- LogP: 3.20690
- Solubility: Not determined
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
-
Hazardous Material Identification：
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002520-1g |
Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-pyrazole-4-carboxylate |
175137-38-9 | 95+% | 1g |
812CNY | 2021-05-08 | |
| Alichem | A049002345-5g |
Ethyl 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate |
175137-38-9 | 95% | 5g |
$248.32 | 2022-04-02 | |
| Chemenu | CM188419-10g |
Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-pyrazole-4-carboxylate |
175137-38-9 | 95% | 10g |
$406 | 2021-08-05 | |
| TRC | B124708-50mg |
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate |
175137-38-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B124708-100mg |
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate |
175137-38-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B124708-500mg |
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate |
175137-38-9 | 500mg |
$ 210.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | JRD0207-1G |
Ethyl 5-(trifluoromethyl)-1-(4-fluorophenyl)-1<I>H</I>-pyrazole-4-carboxylate |
175137-38-9 | 1g |
¥1393.87 | 2023-11-05 | ||
| Apollo Scientific | PC3233-250mg |
Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate |
175137-38-9 | 95% | 250mg |
£59.00 | 2025-02-21 | |
| Chemenu | CM188419-1g |
Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-pyrazole-4-carboxylate |
175137-38-9 | 95% | 1g |
$169 | 2023-02-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002520-1g |
Ethyl 2-(4-fluorophenyl)-3-(trifluoromethyl)-pyrazole-4-carboxylate |
175137-38-9 | 95+% | 1g |
812.0CNY | 2021-07-13 |
Ethyl 2-(4-Fluorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylate Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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